Cas no 898760-24-2 (3-(3-Bromophenyl)-2',5'-dimethylpropiophenone)

• Product Name: 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone
• CAS No: 898760-24-2
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• MDL: MFCD03843320
• CID: 4719017
• Update Time: 2025-06-08

3-(3-Bromophenyl)-2',5'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2',5'-dimethylpropiophenone
• 3-(3-bromophenyl)-1-(2,5-dimethylphenyl)propan-1-one
• 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone

• MDL： MFCD03843320
• Inchi： 1S/C17H17BrO/c1-12-6-7-13(2)16(10-12)17(19)9-8-14-4-3-5-15(18)11-14/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： RPPINRGGRISFEC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 316.046
• Monoisotopic Mass: 316.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone

Comprehensive Overview of 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone (CAS No. 898760-24-2)

3-(3-Bromophenyl)-2',5'-dimethylpropiophenone (CAS No. 898760-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique brominated aromatic structure, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C17H17BrO, and distinct propiophenone backbone make it a versatile building block for chemists exploring novel drug candidates or functional materials.

In recent years, the demand for brominated aromatic compounds like 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone has surged due to their applications in photoinitiators, liquid crystals, and organic electronics. Researchers are particularly interested in its potential role in OLED (Organic Light-Emitting Diode) technology, where brominated derivatives enhance efficiency and stability. Additionally, its methyl-substituted aromatic rings contribute to improved solubility and reactivity, making it a preferred choice for cross-coupling reactions in synthetic chemistry.

The compound’s CAS No. 898760-24-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-performance materials and medicinal chemistry. A trending topic among scientists is its potential use in targeted drug delivery systems, where its lipophilic properties could optimize pharmacokinetics. Furthermore, its structural similarity to chalcone derivatives—a class of compounds with anti-inflammatory and anticancer properties—has sparked investigations into its biological activity.

From a synthetic perspective, 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone is often synthesized via Friedel-Crafts acylation or Suzuki-Miyaura coupling, methods widely discussed in green chemistry forums. Environmental concerns have driven interest in catalyst-free and solvent-free approaches, aligning with the global push for sustainable practices. This compound’s thermal stability and crystallinity also make it a candidate for X-ray diffraction studies, aiding in the design of molecularly engineered materials.

In the context of intellectual property, CAS No. 898760-24-2 appears in patents related to advanced coatings and electronic displays, highlighting its commercial value. As industries prioritize energy-efficient technologies, this compound’s role in optoelectronic devices continues to expand. Its structure-activity relationship (SAR) is another hot topic, with computational chemists leveraging AI-driven molecular modeling to predict its behavior in complex systems.

To conclude, 3-(3-Bromophenyl)-2',5'-dimethylpropiophenone exemplifies the intersection of organic synthesis and cutting-edge applications. Whether in material science or drug discovery, its multifaceted utility ensures its prominence in contemporary research. For those exploring brominated intermediates or aromatic ketones, this compound offers a compelling case study in innovation and adaptability.